Cas no 1214351-45-7 (2-Nitro-3,5-di(pyridin-3-yl)pyridine)

• Product Name: 2-Nitro-3,5-di(pyridin-3-yl)pyridine
• CAS No: 1214351-45-7
• MF: C₁₅H₁₀N₄O₂
• MW: 278.26550245285
• CID: 4909177
• Update Time: 2025-05-24

2-Nitro-3,5-di(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-nitro-3,5-di(pyridin-3-yl)pyridine
• 2-Nitro-3,5-di(pyridin-3-yl)pyridine

• Inchi： 1S/C15H10N4O2/c20-19(21)15-14(12-4-2-6-17-9-12)7-13(10-18-15)11-3-1-5-16-8-11/h1-10H
• InChI Key： MLOOJIAEZUWVGO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C2C=NC=CC=2)=CC(=CN=1)C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 2.1
• Topological Polar Surface Area: 84.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-Nitro-3,5-di(pyridin-3-yl)pyridine

Introduction to 2-Nitro-3,5-di(pyridin-3-yl)pyridine (CAS No: 1214351-45-7)

2-Nitro-3,5-di(pyridin-3-yl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1214351-45-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitro-substituted heterocyclic molecules, which are widely studied for their potential biological activities and structural diversity. The presence of multiple pyridinyl groups in its molecular structure endows it with unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-Nitro-3,5-di(pyridin-3-yl)pyridine consists of a central pyridine ring substituted at the 2-position with a nitro group and at the 3- and 5-positions with pyridin-3-yl groups. This arrangement creates a highly conjugated system, which is known to enhance the compound's reactivity and interaction with biological targets. The nitro group, in particular, is a versatile functional moiety that can participate in various chemical transformations, including reduction to an amine or diazotization reactions, thereby providing multiple pathways for further derivatization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. 2-Nitro-3,5-di(pyridin-3-yl)pyridine has emerged as a promising candidate in this context due to its ability to modulate key enzymatic pathways involved in disease progression. For instance, studies have demonstrated its potential as an inhibitor of tyrosine kinases, which are overexpressed in many cancerous cells. The pyridinyl groups in its structure facilitate strong binding interactions with the active sites of these kinases, thereby blocking their catalytic activity.

Moreover, the nitro group in 2-Nitro-3,5-di(pyridin-3-yl)pyridine can be exploited to develop prodrug strategies, where it can be bioactivated into reactive species that exert therapeutic effects. This approach has been particularly effective in designing anti-cancer agents that release cytotoxic species directly at the tumor site. The dual functionality of the nitro group and the pyridinyl moieties makes this compound a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have also contributed to the understanding of 2-Nitro-3,5-di(pyridin-3-yl)pyridine's interactions with biological targets. Molecular docking studies have revealed that this compound can bind tightly to the ATP-binding pockets of kinases with high affinity. This insight has guided the optimization of its structure to enhance selectivity and potency. By leveraging machine learning algorithms, researchers have been able to predict optimal modifications that could improve its pharmacokinetic properties, such as solubility and metabolic stability.

The synthesis of 2-Nitro-3,5-di(pyridin-3-yl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group typically involves nitration reactions using classical reagents such as nitric acid and sulfuric acid. However, recent methods have focused on milder and more environmentally friendly alternatives, such as catalytic nitration using zeolite-based catalysts. These advancements not only improve yield but also reduce waste generation.

The pyridinyl groups in 2-Nitro-3,5-di(pyridin-3-yl)pyridine can be introduced through various coupling reactions, including Suzuki-Miyaura coupling for palladium-catalyzed C-C bond formation or Buchwald-Hartwig coupling for transition-metal-catalyzed C-N bond formation. These methods allow for high regioselectivity and functional group tolerance, enabling the construction of complex molecular architectures with ease.

In terms of biological activity, 2-Nitro-3,5-di(pyridin-3-yl)pyridine has shown promising results in preclinical studies. It has been demonstrated to inhibit the growth of various cancer cell lines by interfering with signaling pathways that promote cell proliferation and survival. Additionally, it exhibits anti-inflammatory properties by modulating the activity of key inflammatory cytokines. These findings have prompted further investigation into its potential as a therapeutic agent.

The development of 2-Nitro-3,5-di(pyridin-3-yl)pyridine into a clinical drug involves rigorous testing to assess its safety and efficacy. Preclinical studies using cell culture and animal models have provided valuable insights into its pharmacological profile. These studies have helped identify potential side effects and optimal dosing regimens before human trials commence.

One notable aspect of 2-Nitro-3,5-di(pyridin-3-yl)pyridine is its potential for drug-drug interactions due to its ability to bind to plasma proteins and metabolic enzymes. Understanding these interactions is crucial for ensuring safe co-administration with other medications. Pharmacokinetic studies have been conducted to evaluate how this compound is absorbed, distributed, metabolized, and excreted by the body.

The future direction of research on 2-Nitro-3,5-di(pyridin-3-y l)py ridine includes exploring its mechanism of action in greater detail and identifying new therapeutic applications. Advances in techniques such as crystallography and spectroscopy have enabled researchers to visualize how this compound interacts with biological targets at an atomic level. This detailed understanding will guide the design of next-generation derivatives with improved therapeutic profiles.

Furthermore，the integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 2-Nitro - 35 - di( py ridin - 33 - yl ) py rid ine . AI-driven platforms can analyze vast datasets to predict biological activity and optimize molecular structures efficiently. This technology holds great promise for accelerating the development of novel therapeutics tailored to specific diseases.

In conclusion, 235 - di( py ridi n - 33 - yl ) py ri dine ( CAS No: 1214351 -45 -7) represents a significant advancement in pharmaceutical chemistry with its unique structural features and diverse biological activities . Its potential as a therapeutic agent continues to be explored through innovative research approaches , paving the way for new treatments against various diseases . As our understanding of its mechanisms grows , so too does our ability to harness its full therapeutic potential . p >